2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 2-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride, a valuable building block in medicinal chemistry and chemical biology. The document details a robust synthetic protocol, explains the underlying reaction mechanisms, and outlines a complete analytical workflow for structural verification and purity assessment. This guide is intended for researchers, chemists, and professionals in drug development who require a practical and scientifically grounded understanding of this important chemical entity.

Introduction: The Significance of Aryl Sulfonyl Fluorides

Aryl sulfonyl fluorides have emerged from relative obscurity to become a cornerstone of modern chemical innovation. Their unique combination of stability and "tunable" reactivity makes them exceptional tools across various scientific disciplines. Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit remarkable stability in aqueous environments and are resistant to reduction, yet they react chemoselectively and efficiently with specific nucleophiles under defined conditions.[1]

This reactivity profile is the foundation of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a next-generation "click chemistry" reaction developed by Sharpless and coworkers.[1] SuFEx provides a powerful method for connecting molecular fragments with high fidelity and yield, finding broad utility in materials science, drug discovery, and chemical biology.[1][2]

Furthermore, the sulfonyl fluoride moiety serves as a privileged "warhead" in chemical biology and drug development. It can act as a covalent probe, selectively targeting the active sites of enzymes and other proteins by reacting with nucleophilic amino acid residues such as serine, tyrosine, and lysine.[3][4] This application allows for the detailed study of protein function and the development of highly specific covalent inhibitors.[5]

2-Fluoro-4-methylbenzene-1-sulfonyl fluoride is a specifically substituted aryl sulfonyl fluoride that incorporates both a methyl group and a fluorine atom on the aromatic ring. These substitutions can significantly influence the molecule's electronic properties, reactivity, and binding interactions, making it a valuable and versatile building block for creating complex, functional molecules.

Strategic Approaches to Synthesis

The synthesis of aryl sulfonyl fluorides can be achieved through several established methodologies, each with its own advantages depending on the availability of starting materials and the desired scale.

• From Sulfonic Acids or Sulfonates: This is a direct and increasingly popular method. It involves the conversion of readily available sulfonic acids or their salts into sulfonyl fluorides using a one-pot, two-step process.[6][7][8][9] Typically, the sulfonic acid is first converted to an intermediate sulfonyl chloride using reagents like cyanuric chloride, which is then subjected to a halogen exchange (halex) reaction with a fluoride source such as potassium hydrogen fluoride (KHF₂).[10][11]

• From Sulfonyl Chlorides: The classic approach involves the nucleophilic fluorination of a corresponding sulfonyl chloride.[12] This halogen exchange reaction is often performed using sources like potassium fluoride, sometimes enhanced with a phase-transfer catalyst like 18-crown-6 to improve efficiency.[10][11] The primary limitation is the need to first prepare and handle the often-unstable sulfonyl chloride precursor.[13]

• From Sulfonyl Hydrazides: Sulfonyl hydrazides can be converted to sulfonyl fluorides via oxidative fluorination.[12] Reagents like Selectfluor® can be used to achieve this transformation, often under mild conditions.[14]

• Sandmeyer-Type Fluorosulfonylation: For aryl sulfonyl fluorides, a powerful method starting from the corresponding aromatic amine (aniline derivative) is the Sandmeyer-type reaction.[15] This process involves two key stages:

  • Diazotization: The primary aromatic amine is converted into a diazonium salt using sodium nitrite under acidic conditions at low temperatures (0–5 °C).[16][17] The low temperature is critical to prevent the decomposition of the unstable diazonium intermediate.

  • Fluorosulfonylation: The diazonium salt is then reacted with a source of sulfur dioxide (e.g., DABSO or Na₂S₂O₅) and a fluoride source in the presence of a copper catalyst to yield the final aryl sulfonyl fluoride.[15]

Given the commercial availability of 2-fluoro-4-methylaniline, the Sandmeyer-type fluorosulfonylation presents a highly practical and efficient route to 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride. This method will be detailed in the experimental protocol below.

Detailed Experimental Protocol: Sandmeyer Fluorosulfonylation

This protocol describes the synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride from 2-fluoro-4-methylaniline.

Step 1: Preparation of the Diazonium Salt Solution

• To a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add 2-fluoro-4-methylaniline (1.0 eq) and a 3 M solution of hydrochloric acid (3.0 eq).

• Cool the resulting suspension to 0–5 °C in an ice-water bath with constant stirring. The aniline salt may precipitate, which is normal.

• Prepare a solution of sodium nitrite (NaNO₂, 1.1 eq) in a minimal amount of cold deionized water.

• Add the sodium nitrite solution dropwise to the cold aniline suspension over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Causality Insight: The slow, dropwise addition and strict temperature control are crucial to prevent the exothermic decomposition of the diazonium salt and the formation of unwanted side products, such as phenols.[16][17]

• After the addition is complete, stir the mixture for an additional 30 minutes at 0–5 °C. The formation of a clear solution or a fine, pale-yellow suspension indicates the completion of the diazotization. Keep this solution on ice for immediate use in the next step.

Step 2: Copper-Catalyzed Fluorosulfonylation

• In a separate 500 mL flask, add copper(I) chloride (CuCl, 0.1 eq), sodium metabisulfite (Na₂S₂O₅, 2.0 eq, as an SO₂ source), potassium hydrogen fluoride (KHF₂, 3.0 eq), and acetonitrile.

• Stir this mixture vigorously at room temperature to form the catalytic species.

• Slowly add the cold diazonium salt solution prepared in Step 1 to the fluorosulfonylation mixture via a dropping funnel over 45-60 minutes. Vigorous gas evolution (N₂) will be observed.

  • Causality Insight: The copper catalyst facilitates the decomposition of the diazonium salt and the subsequent radical-mediated addition of sulfur dioxide and fluoride to the aromatic ring.[15]

• Once the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours, or until gas evolution ceases.

Step 3: Workup and Purification

• Pour the reaction mixture into a separatory funnel containing 200 mL of ethyl acetate and 200 mL of water.

• Shake the funnel and separate the layers. Extract the aqueous layer twice more with 50 mL portions of ethyl acetate.

• Combine the organic extracts and wash them sequentially with 100 mL of saturated sodium bicarbonate solution and 100 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude oil is then purified by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes (e.g., 0% to 10%) as the eluent.

  • Self-Validating System: The progress of the chromatography can be monitored by thin-layer chromatography (TLC) to ensure proper separation of the product from starting materials and byproducts.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride as a colorless oil or low-melting solid.

Diagram 1: Workflow for the synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Structural Characterization

Confirming the identity and purity of the synthesized 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride requires a combination of spectroscopic techniques.

Diagram 2: General workflow for the analytical characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation. For this molecule, ¹H, ¹³C, and ¹⁹F NMR spectra are all highly informative.

• ¹H NMR: The proton spectrum will show distinct signals for the aromatic protons and the methyl group. The aromatic protons will appear as complex multiplets due to proton-proton (H-H) and proton-fluorine (H-F) coupling. The methyl group will appear as a singlet.

• ¹⁹F NMR: The fluorine spectrum is simple yet crucial. It will show a single resonance for the fluorine atom on the sulfonyl fluoride group (-SO₂F) and another for the fluorine atom on the aromatic ring (Ar-F). The chemical shift of the -SO₂F fluorine is characteristic.[14][18]

• ¹³C NMR: The carbon spectrum will show distinct signals for each carbon atom. The carbons attached to fluorine will appear as doublets due to one-bond and two-bond carbon-fluorine (C-F) coupling.[19]

Table 1: Predicted NMR Spectroscopic Data

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
¹H	~7.9	dd	JH-H, JH-F	Aromatic CH ortho to -SO₂F
	~7.3-7.4	m		Remaining Aromatic CH
	~2.5	s		-CH ₃
¹⁹F	~+65 to +70	s		-S(=O)₂F
	~-110 to -115	m		Ar-F
¹³C	~160	d	¹JC-F ≈ 250	C -F (Aromatic)
	~147	s		C -CH₃
	~130-135	m		Aromatic C H
	~125-130	d	²JC-F ≈ 20-25	C -SO₂F

| | ~21 | s | | -C H₃ |

Note: Predicted values are based on data for similar structures like 4-methylbenzenesulfonyl fluoride and other fluorinated aromatics. Actual values may vary.[14][18][20]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify key functional groups. The sulfonyl fluoride group has very strong and characteristic absorption bands.

Table 2: Key IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
~1420 - 1440	Strong	S=O Asymmetric Stretch
~1210 - 1230	Strong	S=O Symmetric Stretch
~1250 - 1280	Strong	C-F Stretch (Aromatic)

| ~810 - 840 | Strong | S-F Stretch |

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, confirming the overall molecular formula.

Table 3: Expected Mass Spectrometry Data (Electron Ionization)

m/z Value	Interpretation
~192	[M]⁺ (Molecular Ion)
~173	[M - F]⁺
~109	[M - SO₂F]⁺

| ~83 | [SO₂F]⁺ |

Safety and Handling

• Reagents: Handle hydrochloric acid and sodium nitrite with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Diazotization should be performed in a well-ventilated fume hood.

• Product: Sulfonyl fluorides are reactive electrophiles. Avoid inhalation and contact with skin and eyes.

• Reaction: The fluorosulfonylation step involves the evolution of nitrogen gas. Ensure the reaction vessel is not sealed to avoid pressure buildup.

Conclusion

This guide outlines a reliable and well-precedented pathway for the synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride via a Sandmeyer-type reaction. The causality behind critical experimental steps has been explained to empower researchers with a deeper understanding of the protocol. Furthermore, a comprehensive characterization workflow using modern spectroscopic techniques (NMR, IR, MS) has been detailed to ensure the unambiguous verification of the final product's structure and purity. The strategic application of this methodology provides robust access to a valuable chemical tool for advancing research in drug discovery and chemical biology.

References

Sources

• 1. merckmillipore.com [merckmillipore.com]
• 2. researchgate.net [researchgate.net]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes - Jena Bioscience [jenabioscience.com]
• 5. Unbiased Mass Spectrometry Elucidation of the Targets and Mechanisms of Activity-Based Probes: A Case Study Involving Sulfonyl Fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. theballlab.com [theballlab.com]
• 7. Facile synthesis of sulfonyl fluorides from sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Facile synthesis of sulfonyl fluorides from sulfonic acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Synthetic Routes to Arylsulfonyl Fluorides [mdpi.com]
• 11. Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 13. 518070-29-6|2-Fluoro-4-methylbenzene-1-sulfonyl chloride|BLD Pharm [bldpharm.com]
• 14. rsc.org [rsc.org]
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• 17. US3887540A - Coupling process for substituted aminoazobenzenesulfonic acids - Google Patents [patents.google.com]
• 18. rsc.org [rsc.org]
• 19. "Studies in Fluorine Chemistry: 13C NMR Investigation of SF5/SO2F Fluor" by Yoon S. Choi [pdxscholar.library.pdx.edu]
• 20. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride in covalent inhibitor design

Topic: Application of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride in Covalent Inhibitor Design Content Type: Detailed Application Note & Protocols Audience: Medicinal Chemists, Chemical Biologists, and Drug Discovery Scientists

Focus: 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride as a Tunable Warhead

Introduction: The SuFEx Renaissance

The resurgence of covalent inhibitors in drug discovery has been propelled by the development of "click chemistry" reactions that are bio-orthogonal and context-dependent. Among these, Sulfur-Fluoride Exchange (SuFEx) , pioneered by K. Barry Sharpless, has emerged as a premier strategy.[1][2][3] Unlike traditional acrylamides (which target cysteine) or sulfonyl chlorides (which are hydrolytically unstable), aryl sulfonyl fluorides possess a unique "sleeping beauty" profile: they are stable in aqueous plasma but become highly reactive only when properly positioned within a protein binding pocket.

2-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a strategic scaffold in this class.

• The Sulfonyl Fluoride (-SO₂F): The warhead.[4][5][6][7] It is resistant to hydrolysis but susceptible to nucleophilic attack by Tyrosine (phenol), Lysine (amine), Serine (alcohol), or Histidine (imidazole) residues if the local protein environment activates the nucleophile (e.g., via hydrogen bond networks).

• The Ortho-Fluorine: A critical tuning element. The electron-withdrawing nature of the fluorine atom (inductive effect, -I) at the ortho position increases the electrophilicity of the sulfur center compared to a non-substituted phenyl ring, enhancing reactivity without compromising stability to the extent of a nitro-group.

• The Para-Methyl: Provides a handle for hydrophobic interaction or, in derivative designs, serves as a vector for attachment to a ligand scaffold (e.g., via oxidation to a benzylic linker).

Mechanism of Action: Context-Dependent Covalent Bonding

The reaction is not a simple non-specific alkylation.[4] It requires a "catalytic" environment within the protein pocket, often involving a neighboring residue acting as a general base to deprotonate the nucleophile.

Diagram 1: SuFEx Reaction Mechanism

Caption: Mechanism of aryl sulfonyl fluoride covalent modification. The protein environment facilitates the deprotonation of the nucleophile (Tyr/Lys), enabling attack on the sulfur center and ejection of the fluoride ion.

Chemical Biology Profile: Stability vs. Reactivity

When designing inhibitors using this scaffold, it is crucial to benchmark its properties against other common warheads.

Feature	Sulfonyl Chlorides	Acrylamides	Aryl Sulfonyl Fluorides (2-Fluoro)
Primary Target	Non-specific (Lys/Cys)	Cysteine (Thiol)	Tyrosine, Lysine, Histidine
Aqueous Stability	Low (Hydrolyzes minutes)	High	High (Hours to Days)
Plasma Stability	Very Low	Moderate	High
Reactivity Driver	Intrinsic Reactivity	Soft Nucleophile	Proximity & Proton Transfer
Reversibility	Irreversible	Irreversible	Irreversible

Expert Insight: The 2-fluoro substituent specifically tunes the reactivity to be slightly higher than the unsubstituted phenyl sulfonyl fluoride, making it ideal for targeting less nucleophilic residues like Tyrosine without triggering non-specific reactions with glutathione in the cell.

Experimental Protocols

Protocol A: Kinetic Characterization ( )

Objective: To determine the efficiency of the covalent bond formation. Unlike reversible inhibitors (

), covalent inhibitors are time-dependent; their potency is best described by the second-order rate constant .[8]

Materials:

• Target Enzyme/Protein.[9][10][11][12][13]

• Substrate (Fluorogenic or Chromogenic).

• 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride (Dissolved in DMSO).

• Assay Buffer (pH 7.4, usually HEPES or Tris).

Workflow:

• Preparation: Prepare a 2-fold dilution series of the inhibitor (e.g., 100 µM to 0.1 µM).

• Incubation: Mix Enzyme + Inhibitor. Incubate for varying time points (

  = 0, 15, 30, 60, 120 min).

• Reaction Trigger: At each time point, dilute an aliquot into a solution containing the Substrate (at

  to ensure saturation).

• Measurement: Measure the initial velocity (

  ) of the enzymatic reaction immediately after substrate addition.

• Data Analysis:

  • Calculate the pseudo-first-order rate constant (

    ) for each inhibitor concentration using the decay equation:

  • Plot

    vs. Inhibitor Concentration .[8][10]

  • Fit to the hyperbolic equation to extract

    (max rate of inactivation) and (binding affinity):

Self-Validation Check:

• If the plot of

  vs is linear (does not saturate), you cannot separate and . Report the slope as .[8]

• Control: Include a "No Enzyme" control to ensure the inhibitor doesn't quench the fluorophore directly.

Protocol B: Intact Protein Mass Spectrometry (Covalent Validation)

Objective: To definitively prove covalent modification and determine stoichiometry.

Materials:

• LC-MS grade Water/Acetonitrile/Formic Acid.

• Q-TOF or Orbitrap Mass Spectrometer.

• Desalting Columns (e.g., Zeba Spin).

Step-by-Step:

• Incubation: Incubate Protein (5-10 µM) with Inhibitor (50-100 µM, 10x excess) in buffer for 1-4 hours at RT or 37°C.

• Quenching: Are not usually necessary if desalting immediately, but acidification (1% Formic Acid) can stop the reaction if the protein is stable.

• Desalting: Pass the sample through a desalting column to remove non-covalently bound inhibitor. This prevents false positives in the source.

• LC-MS Analysis: Inject onto a C4 or C8 column. Run a rapid gradient (5% to 90% B over 5-10 mins).

• Deconvolution: Use software (e.g., MaxEnt, BioPharma Finder) to deconvolute the raw charge envelope to zero-charge mass.

Expected Calculation: The reaction involves the loss of Fluoride (F, mass ~19) and the gain of the Sulfonyl-Aryl group.

Note: Technically, the protein loses a proton (H) and the inhibitor loses Fluoride (F).

• Example:

  • MW of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

    190.19 Da.

  • Mass Shift observed on protein =

    Da (approx).

Diagram 2: Experimental Workflow for Validation

Caption: Integrated workflow for screening and validating SuFEx covalent inhibitors, from initial binding to structural confirmation.

References

• Sharpless, K. B., et al. (2014).[1][2][3] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition.

• Jones, L. H. (2018). "Sulfonyl Fluorides as Privileged Warheads in Chemical Biology." Chemical Science.

• Cravatt, B. F., et al. (2013). "The global landscape of protein–protein interactions targeted by small molecules." Nature.

• Singh, J., et al. (2011). "The resurgence of covalent drugs."[8][13] Nature Reviews Drug Discovery.

• Strelow, J. M. (2017).[8] "A Perspective on the Kinetics of Covalent Binding." SLAS Discovery.

Sources

• 1. Sulfur (VI) Fluoride Exchange (SuFEx) in Drug Discovery | Department of Chemistry [chem.uga.edu]
• 2. Click Chemistry * Sharpless Lab * The Scripps Research Institute [sharpless.scripps.edu]
• 3. Chemists Uncover Powerful New Click Chemistry Reactivity | Lab Manager [labmanager.com]
• 4. uh-ir.tdl.org [uh-ir.tdl.org]
• 5. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. semanticscholar.org [semanticscholar.org]
• 8. criver.com [criver.com]
• 9. kinact / KI Assay for Irreversible Covalent Compounds | Domainex [domainex.co.uk]
• 10. A practical guide for the assay-dependent characterisation of irreversible inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Stability and Cell Permeability of Sulfonyl Fluorides in the Design of Lys-Covalent Antagonists of Protein-Protein Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Time Dependent CYP Inhibition (kinact/KI) | Cyprotex | Evotec [evotec.com]
• 13. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Application Note & Protocols: Covalent Ligand Discovery and Proteome Profiling using 2-Fluoro-4-methylbenzene-1-sulfonyl Fluoride

Abstract

This guide provides a comprehensive overview and detailed protocols for utilizing 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride as a versatile chemical probe for protein labeling. Sulfonyl fluorides (SFs) have emerged as a privileged class of electrophiles ("warheads") in chemical biology and drug discovery due to their unique combination of aqueous stability and context-dependent reactivity.[1] Unlike traditional covalent modifiers that primarily target cysteine, SFs can form stable covalent bonds with a broader range of nucleophilic amino acid residues, including serine, tyrosine, lysine, threonine, and histidine.[2][3] This document details the underlying mechanism of action, experimental design considerations, and step-by-step protocols for activity-based protein profiling (ABPP) and target identification workflows in complex biological systems.

Part 1: Scientific Principles & Mechanism of Action

The Sulfonyl Fluoride "Warhead"

The sulfonyl fluoride (R-SO₂F) moiety serves as a highly effective electrophilic trap for covalent modification of proteins. Its utility stems from a finely tuned balance: it is sufficiently stable in aqueous biological media to avoid rapid hydrolysis but reactive enough to engage with suitably activated nucleophilic residues within a protein's binding site.[1][3] The reactivity of the sulfur(VI) center is critical, and the fluoride ion is an excellent leaving group in the context of the protein microenvironment.

Mechanism of Covalent Modification

The labeling reaction proceeds via a nucleophilic attack on the electrophilic sulfur atom of the sulfonyl fluoride by an amino acid side chain. The reaction is highly dependent on the "context" of the residue, meaning its reactivity is significantly enhanced by the local protein microenvironment.[1] For instance, the reactivity of a tyrosine residue can be increased by the proximity of a basic residue (like lysine or histidine), which can facilitate deprotonation of the phenol group, making it a more potent nucleophile.[2][4] This context-dependent reactivity is a key advantage, as it often leads to the labeling of functionally significant residues in binding pockets or allosteric sites.[5][6]

Sulfonyl fluorides can react with a diverse set of amino acid residues:

• Serine (Ser): Particularly active-site serines in hydrolases and proteases.[7]

• Tyrosine (Tyr): A common target, often activated by nearby basic residues.[4][5]

• Lysine (Lys): The primary amine of the lysine side chain can act as a nucleophile.[8]

• Histidine (His) & Threonine (Thr): Also documented as potential targets depending on the local environment.[1][2]

Figure 1. General mechanism of protein labeling by a sulfonyl fluoride probe.

Part 2: Experimental Design & Workflow

For practical application in chemoproteomics, the core 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride structure must be functionalized with a reporter tag or a bioorthogonal handle. The most versatile approach involves incorporating a "clickable" alkyne or azide group.[7] This allows for a two-step procedure where the probe first labels its protein targets, followed by the attachment of a reporter molecule (e.g., biotin for enrichment or a fluorophore for imaging) via click chemistry.

This guide will assume the use of an alkyne-derivatized version of the probe for subsequent protocols.

Two-Step Labeling and Analysis Workflow

The overall workflow for activity-based protein profiling using a clickable sulfonyl fluoride probe is a robust, multi-stage process.[9][10] It begins with labeling in a native biological system, followed by bioorthogonal conjugation and downstream analysis.

Figure 2. Two-step experimental workflow for chemoproteomics using a clickable SF probe.

Part 3: Experimental Protocols

Disclaimer: These protocols are intended as a starting point. Optimization of probe concentration, incubation time, and buffer conditions is essential for specific experimental systems.

Materials & Reagents

• Probe: Alkyne-functionalized 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride (prepared as a 10-100 mM stock in anhydrous DMSO).

• Cells/Lysate: Mammalian cell line (e.g., HEK293T, HeLa) or prepared cell lysate.

• Buffers: PBS, Lysis Buffer (e.g., RIPA buffer, supplemented with protease inhibitors but without nucleophilic reagents like DTT or β-mercaptoethanol during labeling).

• Click Chemistry Reagents:

  • Azide-Reporter: Azide-Biotin or a fluorescent azide (e.g., Azido-TAMRA).

  • Copper(II) Sulfate (CuSO₄).

  • Tris(2-carboxyethyl)phosphine (TCEP) or Sodium Ascorbate (freshly prepared).

  • Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA).

• Analysis Reagents: SDS-PAGE gels, streptavidin-agarose beads, proteomics-grade trypsin, mass spectrometer.

Protocol 3.2: In-Cellulo Protein Labeling

This protocol is designed for labeling proteins within living cells to profile their functional state in a native environment.[9]

• Cell Culture: Plate cells (e.g., HEK293T) in a suitable format (e.g., 6-well or 10 cm plates) and grow to 80-90% confluency.

• Probe Preparation: Dilute the alkyne-SF probe stock solution into pre-warmed culture medium (e.g., DMEM) to the desired final concentration. A typical starting range is 1-25 µM.

• Labeling: Remove the old medium from the cells and replace it with the probe-containing medium.

• Incubation: Incubate the cells for 1-4 hours at 37°C in a CO₂ incubator. The optimal time should be determined empirically.

• Cell Harvesting:

  • Aspirate the labeling medium and wash the cells twice with cold PBS to remove excess probe.

  • Lyse the cells directly on the plate using an appropriate lysis buffer.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and clarify by centrifugation (e.g., 14,000 x g for 15 minutes at 4°C).

• Protein Quantification: Determine the protein concentration of the supernatant using a standard assay (e.g., BCA). The lysate is now ready for click chemistry.

Protocol 3.3: Bioorthogonal Conjugation (Click Chemistry)

This protocol describes the copper-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a reporter molecule.

• Sample Preparation: In a microcentrifuge tube, normalize the protein concentration of your labeled lysates. A typical starting amount is 50 µL of lysate at 1-2 mg/mL.

• Reagent Preparation (Prepare fresh):

  • Azide-Reporter: 1 mM stock in DMSO.

  • TCEP or Sodium Ascorbate: 50 mM stock in water.

  • CuSO₄: 50 mM stock in water.

  • TBTA: 5 mM stock in DMSO.

• Reaction Assembly: Add the click chemistry reagents to the lysate in the following order, vortexing briefly after each addition:

  • Azide-Reporter (final concentration: 100 µM).

  • TCEP/Ascorbate (final concentration: 1 mM).

  • TBTA (final concentration: 100 µM).

  • CuSO₄ (final concentration: 1 mM).

• Incubation: Incubate the reaction for 1 hour at room temperature, protected from light if using a fluorescent azide.

• Sample Preparation for Analysis: The sample is now ready for either gel-based analysis or affinity purification.

Protocol 3.4: Downstream Analysis

A. Gel-Based Analysis (Fluorescence Scanning)

• Add 4x SDS-PAGE loading buffer to the clicked sample.

• Boil for 5 minutes at 95°C.

• Run the sample on a standard SDS-PAGE gel.

• Visualize the labeled proteins by scanning the gel on a fluorescence scanner at the appropriate wavelength for your chosen fluorophore.

• After scanning, the gel can be stained with Coomassie Brilliant Blue to visualize total protein loading.

B. Mass Spectrometry-Based Proteomics

• Affinity Purification (if using Azide-Biotin):

  • Incubate the clicked lysate with pre-washed streptavidin-agarose beads for 1-2 hours at 4°C with rotation.

  • Wash the beads extensively to remove non-specifically bound proteins (e.g., 3x with 1% SDS in PBS, 3x with PBS).

• On-Bead Digestion:

  • Resuspend the beads in a digestion buffer (e.g., 50 mM ammonium bicarbonate).

  • Reduce disulfide bonds with DTT and alkylate with iodoacetamide.

  • Add proteomics-grade trypsin and incubate overnight at 37°C.

• Sample Cleanup: Collect the supernatant containing the peptides and desalt using a C18 StageTip or equivalent.

• LC-MS/MS Analysis: Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to identify the labeled proteins.

Part 4: Data Interpretation & Best Practices

Parameter	Best Practice / Consideration	Rationale
Probe Concentration	Titrate from low (e.g., 1 µM) to high (e.g., 50 µM) concentrations.	To find the optimal balance between specific on-target labeling and potential off-target effects. High concentrations can lead to non-specific labeling.
Incubation Time	Perform a time-course experiment (e.g., 30 min, 1h, 2h, 4h).	Covalent labeling is time-dependent. A time course helps identify the point of maximum specific labeling before background increases significantly.
Buffer Composition	Avoid primary amine buffers (e.g., Tris) during labeling if lysine is a suspected target. Avoid all nucleophiles (DTT, β-ME) until after the labeling step is complete.	These reagents can compete with protein nucleophiles and react with the sulfonyl fluoride probe, reducing labeling efficiency.
Negative Controls	Include a DMSO-only control. For competitive profiling, pre-incubate with a known inhibitor before adding the probe.	The DMSO control establishes the background signal. Competitive profiling confirms that the probe binds to the intended site.
Click Reaction	Always prepare the reducing agent (TCEP/Ascorbate) and CuSO₄ stocks fresh.	The efficiency of the Cu(I)-catalyzed click reaction is highly dependent on the quality of the reagents.

References

• Boca Scientific Inc. (n.d.). Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes. Retrieved from [Link]

• ResearchGate. (n.d.). Analysis of fatty acyl sulfonyl fluoride probes for protein labelling.... Retrieved from [Link]

• Tanaka, Y., et al. (2021). Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. Angewandte Chemie International Edition, 60(31), 17080-17087. Retrieved from [Link]

• Gu, C., et al. (2013). Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases. Chemistry & Biology, 20(4), 541-548. Retrieved from [Link]

• Willems, L. I., et al. (2020). Bioorthogonal Reactions in Activity-Based Protein Profiling. Molecules, 25(24), 5994. Retrieved from [Link]

• Parker, C. G., & Jones, L. H. (2024). Advances in sulfonyl exchange chemical biology: expanding druggable target space. Chemical Science. Retrieved from [Link]

• Qin, Z., et al. (2022). Fatty Acyl Sulfonyl Fluoride as an Activity-Based Probe for Profiling Fatty Acid-Associated Proteins in Living Cells. ChemBioChem, 23(4), e202100628. Retrieved from [Link]

• Kelly, M. J., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. Expert Review of Proteomics, 12(3), 221-230. Retrieved from [Link]

• Shannon, D. A., et al. (2012). Sulfonyl fluoride analogues as activity-based probes for serine proteases. ChemBioChem, 13(16), 2327-2330. Retrieved from [Link]

• Parker, C. G., et al. (2021). Solid Phase Synthesis of Fluorosulfate Containing Macrocycles for Chemoproteomic Workflows. bioRxiv. Retrieved from [Link]

• ResearchGate. (n.d.). Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). Activity-Based Protein Profiling (ABPP) Service. Retrieved from [Link]

• Narayanan, A., et al. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. Organic & Biomolecular Chemistry, 21(8), 1599-1620. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of amino acid and peptidic sulfonyl fluorides. Retrieved from [Link]

• ResearchGate. (n.d.). Chemoproteomics with two common SuFEx electrophiles. Retrieved from [Link]

• ACS Publications. (2024). New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Retrieved from [Link]

• Jones, L. H., et al. (2020). Structure-based design and analysis of SuFEx chemical probes. RSC Medicinal Chemistry, 11(1), 21-30. Retrieved from [Link]

Sources

• 1. Sulfonyl fluorides as privileged warheads in chemical biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in sulfonyl exchange chemical biology: expanding druggable target space - Chemical Science (RSC Publishing) DOI:10.1039/D5SC02647D [pubs.rsc.org]
• 3. Sulfonyl Fluorides - Enamine [enamine.net]
• 4. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical proteomics with sulfonyl fluoride probes reveals selective labeling of functional tyrosines in glutathione transferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activity-Based Protein Profiling (ABPP) Service | MtoZ Biolabs [mtoz-biolabs.com]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Application Note: SuFEx-Enabled Covalent Fragment Profiling using 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Introduction & Chemical Identity

2-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a class of "privileged warheads" in modern chemical biology known as Aryl Sulfonyl Fluorides . Unlike their highly reactive sulfonyl chloride counterparts, sulfonyl fluorides possess a unique stability-reactivity profile that allows them to remain inert in aqueous physiological buffers while reacting specifically with nucleophilic amino acid residues (Tyrosine, Serine, Lysine, Histidine) within protein binding pockets.

This application note details the utility of this compound as a Covalent Fragment in Sulfur-Fluoride Exchange (SuFEx) chemistry. It serves as a representative probe for "Inverse Drug Discovery," where the goal is to map ligandable sites across the proteome or inhibit specific serine proteases with tunable kinetics.

Chemical Profile

Property	Detail
IUPAC Name	2-Fluoro-4-methylbenzene-1-sulfonyl fluoride
Functional Class	SuFEx Warhead / Covalent Fragment
Reactivity	Nucleophilic Substitution at Sulfur(VI)
Target Residues	Ser (primary), Tyr, Lys, His, Thr
Stability	High aqueous stability compared to sulfonyl chlorides; resistant to rapid hydrolysis at pH 7.4.

Mechanism of Action: SuFEx Chemistry

The core mechanism relies on Sulfur-Fluoride Exchange (SuFEx) .[1][2] The fluorine atom on the sulfonyl group acts as a leaving group only when the sulfur center is attacked by a nucleophile in a specific environment (e.g., the catalytic triad of a serine protease or a proximal tyrosine in a binding pocket).

The ortho-fluorine substituent on the benzene ring of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride exerts an electron-withdrawing effect, modulating the electrophilicity of the sulfur center and providing distinct steric interactions compared to unsubstituted benzenesulfonyl fluoride.

Diagram 1: SuFEx Reaction Mechanism

Caption: The SuFEx reaction pathway where a protein nucleophile attacks the sulfur(VI) center, displacing fluoride to form a stable covalent bond.[1][3][4]

Experimental Protocols

Protocol A: Intact Protein Mass Spectrometry Screening

Objective: To determine if 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride covalently modifies a purified target protein. This is the "Gold Standard" for validating covalent fragments.

Materials:

• Recombinant Target Protein (5 µM in PBS).

• Compound Stock: 100 mM in DMSO.

• LC-MS Grade Formic Acid and Acetonitrile.

• High-Resolution Mass Spectrometer (e.g., Q-TOF or Orbitrap).

Methodology:

• Preparation: Dilute the target protein to 5 µM in PBS (pH 7.4). Avoid buffers with nucleophiles (e.g., Tris) if high concentrations are used, though SuFEx is generally Tris-compatible.

• Incubation: Add 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride to a final concentration of 50 µM (10x excess).

  • Control: Add DMSO vehicle only.

• Reaction: Incubate at 37°C for 4 hours.

• Quenching: Quench the reaction by adding 1% Formic Acid (v/v) or directly injecting onto the LC column (acidic mobile phase stops the reaction).

• Analysis: Perform LC-MS analysis. Deconvolute the raw spectra to obtain the zero-charge mass.

Data Interpretation: Look for a mass shift corresponding to the sulfonyl moiety.

• Formula: C7H6FO2S (Sulfonyl fragment)

• Mass Shift: +173.0 Da (approximate adduct mass) - 19.0 Da (Fluoride loss) = +154.0 Da (Net shift expected).

• Note: The exact shift depends on the loss of HF or F-. Typically, the sulfonyl group adds the mass of the whole molecule minus the Fluoride (F).

  • Molecular Weight of Probe: ~190.19

  • Atomic Weight of F: 19.00

  • Expected Mass Shift: +171.19 Da.

Protocol B: Cell-Based Viability & Toxicity Profiling

Objective: To establish the non-toxic concentration window before performing live-cell proteomic profiling.

Materials:

• Cell Line (e.g., HEK293T, HeLa).

• CellTiter-Glo® or MTT Reagent.

• 96-well culture plates.[5]

Methodology:

• Seeding: Seed cells at 5,000 cells/well in 90 µL media. Incubate overnight.

• Dosing: Prepare a 7-point dilution series of the compound (0.1 µM to 100 µM) in media. Add 10 µL to cells.

• Exposure: Incubate for 24 hours at 37°C.

• Readout: Add viability reagent according to manufacturer instructions and read luminescence/absorbance.

• Calculation: Plot log(concentration) vs. % Viability to determine IC50.

Critical Insight: Sulfonyl fluorides are generally less cytotoxic than sulfonyl chlorides or fluorophosphonates. Expect IC50 values >50 µM unless the compound specifically inhibits an essential survival protein.

Protocol C: Competitive Activity-Based Protein Profiling (ABPP)

Objective: To identify if the compound competes for active sites against a broad-spectrum serine hydrolase probe (e.g., Fluorophosphonate-Rhodamine).

Workflow Diagram:

Caption: Competitive ABPP workflow. The specific sulfonyl fluoride competes with the broad-spectrum probe for active site binding.

Methodology:

• Treatment: Treat intact cells (or lysates) with 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride (10, 50, 100 µM) for 2 hours.

• Lysis: Wash cells 3x with PBS and lyse in cold lysis buffer (PBS + 0.1% Triton X-100). Do not add protease inhibitors (PMSF/AEBSF) as they will interfere.

• Labeling: Add Fluorophosphonate-Rhodamine (FP-Rh) to the lysate (final conc. 1 µM). Incubate for 30 minutes at Room Temp.

• Separation: Run samples on SDS-PAGE.

• Imaging: Scan the gel using a fluorescence scanner (e.g., Typhoon).

• Analysis: Identify bands that are present in the DMSO control but absent or diminished in the treated samples. These bands represent proteins covalently targeted by 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Data Presentation & Analysis

When reporting results, summarize the covalent modification efficiency using the following table structure:

Table 1: Representative Mass Spectrometry Data (Simulated)

Protein Target	Native Mass (Da)	Observed Mass (+Compound)	Mass Shift (Da)	% Modification (at 50µM)
Carbonic Anhydrase II	29,024.0	29,195.2	+171.2	85%
Lysozyme	14,307.0	14,307.0	0.0	0% (No Binding)

| Trypsin (Active Site) | 23,290.0 | 23,461.2 | +171.2 | 92% |

Table 2: Troubleshooting Guide

Observation	Possible Cause	Solution
No Mass Shift	Low reactivity of the specific warhead.	Increase pH to 8.0 to activate nucleophiles; Increase incubation time.
Precipitation	Compound insolubility.	Ensure DMSO concentration is <1% in final buffer; Sonicate stock solution.

| Broad Smearing (Gel) | Non-specific labeling. | Reduce compound concentration; The "2-fluoro" group may be too activated for this specific proteome. |

References

• Sharpless, K. B., et al. (2014).[3] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. [Link]

• Aatkar, A., et al. (2023). "The Next Generation of Covalent Fragments: Sulfur(VI) Fluoride Warheads for Ligandability Assessments and Hit Identification." Journal of Medicinal Chemistry. [Link]

• Gao, Q., et al. (2023). "Activation-Free Sulfonyl Fluoride Probes for Fragment Screening." Molecules. [Link][6][7]

• Narayanan, A., & Jones, L. H. (2015). "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fragment-based covalent ligand discovery - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D0CB00222D [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. soci.org [soci.org]
• 5. SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sulfonyl fluoride serine protease inhibitors inactivate RNK-16 lymphocyte granule proteases and reduce lysis by granule extracts and perforin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biological Potential of FluoroBenzene Analogs [jscimedcentral.com]

Technical Notes & Optimization

Overcoming solubility issues with 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Topic: Overcoming Solubility & Stability Issues

Audience: Researchers, Medicinal Chemists, and Chemical Biology Professionals.

Core Technical Overview

Compound: 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride Class: Aryl Sulfonyl Fluoride (SuFEx Warhead) Primary Application: Sulfur-Fluoride Exchange (SuFEx) click chemistry, covalent protein labeling (targeting Tyrosine/Lysine), and fragment-based drug discovery.

The Challenge: This compound exhibits a "solubility-stability paradox." The hydrophobic aromatic core (reinforced by the fluoro- and methyl- substituents) grants it excellent cell permeability but poor aqueous solubility. While the sulfonyl fluoride (

) motif is kinetically stable compared to sulfonyl chlorides, it is prone to aggregation-induced precipitation in aqueous buffers and pH-dependent hydrolysis.

Solubility & Preparation Data

The following data serves as a baseline for experimental design. Values are derived from structural analogs and standard aryl sulfonyl fluoride behaviors.

Solvent System	Solubility Limit (Est.)	Stability	Recommendation
DMSO (Anhydrous)	> 100 mM	High (> 1 month at -20°C)	Primary Stock Solvent
DMF (Anhydrous)	> 100 mM	High	Alternative Stock Solvent
Acetonitrile (MeCN)	> 50 mM	High	Preferred for LC-MS/SuFEx
PBS (pH 7.4)	< 100 µM	Low (Hydrolysis/Precipitation)	Do NOT store
Water	Negligible	Very Low	Immediate use only

Critical Protocols

Protocol A: Preparation of High-Integrity Stock Solutions

Prevents moisture-induced hydrolysis during storage.

• Weighing: Weigh the solid compound in a humidity-controlled environment (glovebox or desiccated balance) if possible.

• Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide) or DMF (Dimethylformamide). Avoid alcohols (MeOH/EtOH) as stock solvents, as they can participate in nucleophilic attack over time.

• Dissolution: Vortex for 30 seconds. If particulates remain, sonicate for 1 minute at room temperature.

• Storage: Aliquot into amber glass vials (hydrophobic compounds can sorb to plastics). Store at -20°C.

Protocol B: The "Step-Down" Dilution Method

Prevents "crashing out" (precipitation) when moving from organic stock to aqueous buffer.

Incorrect Method: Direct addition of 100% DMSO stock to PBS. (Causes local high concentration zones

immediate precipitation).

Correct Method:

• Intermediate Dilution: Dilute the 100 mM DMSO stock 1:10 into Acetonitrile or pure DMSO to create a 10 mM working solution.

• Buffer Preparation: Pre-warm the aqueous buffer (PBS/HEPES) to 25°C or 37°C.

• Dropwise Addition: While vortexing the buffer gently, add the working solution dropwise.

  • Target Final DMSO concentration: < 1-2% (v/v) for cellular assays; up to 10% for biochemical assays.

• Clarification: If the solution turns milky (Tyndall effect), centrifuge at 10,000 x g for 5 minutes to pellet aggregates before adding to the protein/cell mixture.

Troubleshooting Guide (Q&A)

Category 1: Precipitation & Solubility

Q1: My solution turns cloudy immediately upon adding the stock to the buffer. Is this normal?

• Diagnosis: This is "Shock Precipitation." The hydrophobic 2-Fluoro-4-methylbenzene core is aggregating because the local concentration exceeded the solubility limit before mixing was complete.

• Solution: Use Protocol B (above). Increase the volume of the organic co-solvent (DMSO/MeCN) if your assay tolerates it. If you must work in 100% aqueous buffer, consider using a surfactant like 0.01% Tween-20 or Triton X-100 to stabilize the dispersion.

Q2: Can I use plastic tubes for my dilutions?

• Diagnosis: Lipophilic aryl fluorides have high

  values and can adsorb onto polypropylene (PP) or polystyrene (PS) surfaces, effectively lowering the actual concentration in solution.

• Solution: Use glass vials or low-binding Eppendorf tubes for all intermediate dilutions.

Category 2: Stability & Reactivity[1][2]

Q3: Is the compound hydrolyzing or just precipitating?

• Diagnosis: It is difficult to distinguish visually. Hydrolysis produces the corresponding sulfonic acid and HF, which are often more soluble but acidic.

• Test: Check the pH. A significant drop in pH suggests hydrolysis (release of HF). Run an LC-MS trace:

  • Parent Peak:

    (Sulfonyl Fluoride)

  • Hydrolysis Peak:

    (Sulfonic Acid)

• Solution: Maintain pH near neutral (7.0–7.4). Avoid basic buffers (pH > 8.0) for extended periods unless initiating the SuFEx reaction, as hydroxide is a competent nucleophile for the sulfur center.

Q4: The SuFEx reaction with my protein is not proceeding, even though the compound is in solution.

• Diagnosis: The sulfonyl fluoride warhead is "privileged" and stable; it requires specific activation (e.g., by a local environment in the protein or a catalyst).

• Solution:

  • Catalysis: Add a catalyst like BTMG (2-tert-butyl-1,1,3,3-tetramethylguanidine) or DABCO if compatible with the assay.

  • Concentration: Ensure you are above the

    if this is an affinity-labeling experiment.

  • Time: Sulfonyl fluorides are slower reacting than sulfonyl chlorides. Extend incubation time (1–4 hours).

Visual Troubleshooting Logic

The following diagram illustrates the decision process when encountering turbidity or loss of activity.

Figure 1: Decision tree for diagnosing solubility vs. stability failures in aryl sulfonyl fluoride experiments.

SuFEx Reaction Workflow (Solvent Optimization)

For chemical synthesis or bioconjugation, solvent choice dictates the reaction pathway.

Figure 2: Solvent system selection for SuFEx chemistry based on application type.

References

• Sharpless, K. B., et al. (2014).[1] "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition, 53(36), 9430–9448.

• Jones, L. H. (2023). "Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists." Molecular Pharmaceutics, 20(2), 1061-1071.

• Homer, J. A., et al. (2017).[2] "Pd-Catalyzed Conversion of Aryl Iodides to Sulfonyl Fluorides Using SO2 Surrogate DABSO." Journal of Organic Chemistry, 82(6), 3223–3231.

• Enamine. (2025). "Sulfonyl Fluorides in Chemical Biology." Enamine Technical Library.

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. theballlab.com [theballlab.com]

Technical Support Center: Navigating the Landscape of Aryl Sulfonyl Fluorides

Welcome to the technical support center for aryl sulfonyl fluorides. This guide is designed for researchers, scientists, and drug development professionals who are navigating the exciting yet challenging chemistry of these powerful reagents. As their applications in SuFEx click chemistry, covalent inhibitor design, and chemical biology expand, a comprehensive understanding of their handling is crucial for experimental success. This resource provides in-depth troubleshooting guides and frequently asked questions to address common pitfalls, ensuring both safety and high-quality results in your research.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing not just solutions but also the underlying chemical principles.

Low or No Product Yield in SuFEx Reactions

Question: I am performing a SuFEx reaction between my aryl sulfonyl fluoride and a phenolic nucleophile, but I am observing very low to no formation of the desired sulfonate product. What are the likely causes and how can I troubleshoot this?

Answer:

Low or no yield in a Sulfur(VI) Fluoride Exchange (SuFEx) reaction is a common issue that can often be traced back to several factors related to the reactants' stability, reactivity, and the reaction conditions.

Potential Causes & Solutions:

• Insufficient Nucleophile Activation: Phenols are generally not nucleophilic enough to react with aryl sulfonyl fluorides without activation. The reaction typically requires a base to deprotonate the phenol, generating the more nucleophilic phenoxide.

  • Troubleshooting:

    • Choice of Base: The selection of the base is critical. Strong, non-nucleophilic bases are preferred. Organosuperbases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and BEMP (2-tert-Butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine) are often effective catalysts.[1] The pKaH of the base is a key factor; for instance, BEMP has a higher pKaH than DBU and may be required for less reactive substrate combinations.[1]

    • Silylated Nucleophiles: An alternative to using a base is to employ a silylated version of your nucleophile (e.g., a trimethylsilyl ether of the phenol). The reaction then proceeds via a fluoride-silicon bond formation, which is thermodynamically favorable and drives the reaction forward.[2]

• Deactivated Aryl Sulfonyl Fluoride: The electrophilicity of the sulfur atom in the sulfonyl fluoride is highly dependent on the electronic properties of the aryl ring.

  • Troubleshooting:

    • Electron-Withdrawing Groups: Aryl sulfonyl fluorides with electron-withdrawing groups (e.g., -NO2, -CN) on the ring are more reactive. If your aryl group is electron-rich, the reaction will be slower, and you may need more forcing conditions (e.g., higher temperature, stronger base, or a more active catalyst).

    • Steric Hindrance: Significant steric bulk near the sulfonyl fluoride group can impede the approach of the nucleophile. If possible, consider a less hindered analog.

• Hydrolysis of the Aryl Sulfonyl Fluoride: While generally more stable than their chloride counterparts, highly activated aryl sulfonyl fluorides can be susceptible to hydrolysis, especially in the presence of water and base.[3][4]

  • Troubleshooting:

    • Anhydrous Conditions: Ensure your reaction is performed under strictly anhydrous conditions. Use dry solvents and freshly distilled reagents.

    • Reaction Monitoring: Monitor the reaction by TLC or LC-MS to check for the appearance of the corresponding sulfonic acid, which is the hydrolysis product.

• Catalyst Loading: The amount of catalyst can be crucial.

  • Troubleshooting:

    • Optimize Catalyst Concentration: The catalytic loading of bases like DBU can vary depending on the reactivity of the sulfonyl fluoride. For typical R-SO2F substrates, 10-30 mol% of DBU is often required.[1]

Unexpected Side Products

Question: I am observing multiple unexpected spots on my TLC plate during the synthesis of an aryl sulfonyl fluoride from the corresponding sulfonyl chloride. What are these side products likely to be?

Answer:

The conversion of aryl sulfonyl chlorides to aryl sulfonyl fluorides is a common synthetic route, but it can be prone to side reactions if not properly controlled.

Common Side Products & Their Origins:

• Starting Material (Aryl Sulfonyl Chloride): An incomplete reaction will result in the presence of the starting sulfonyl chloride.

  • Cause: Insufficient fluorinating agent, short reaction time, or low temperature.

  • Solution: Increase the equivalents of the fluoride source (e.g., KF, KHF2), prolong the reaction time, or gently heat the reaction mixture. Using a phase-transfer catalyst like 18-crown-6 with KF can improve the efficiency of the fluoride-chloride exchange.[5][6]

• Hydrolysis Product (Aryl Sulfonic Acid): Aryl sulfonyl chlorides are highly susceptible to hydrolysis.

  • Cause: Presence of water in the reaction mixture.

  • Solution: Use anhydrous solvents and reagents. Potassium bifluoride (KHF2) can be a better fluoride source than aqueous KF solutions to minimize hydrolysis.[5]

• Dimerization/Polymerization Products (for specific substrates): Some reactive sulfonyl fluorides, like ethenesulfonyl fluoride (ESF), can undergo Michael addition with various nucleophiles, including other starting material molecules if impurities are present.[5]

  • Cause: Inherent reactivity of the substrate.

  • Solution: Maintain a low reaction temperature and ensure the purity of the starting materials.

Section 2: Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the handling, stability, and reactivity of aryl sulfonyl fluorides.

Q1: How stable are aryl sulfonyl fluorides to water and other protic solvents?

A1: Aryl sulfonyl fluorides are generally much more stable to hydrolysis than the corresponding aryl sulfonyl chlorides, particularly under neutral or acidic conditions.[4][7] However, their stability is influenced by the substituents on the aryl ring. Electron-withdrawing groups increase their reactivity and susceptibility to hydrolysis, especially under basic conditions.[3] For instance, while benzenesulfonyl fluoride is significantly less reactive towards neutral water than benzenesulfonyl chloride, it reacts readily with hydroxide ions.[7]

Q2: My aryl sulfonyl fluoride appears to be degrading upon storage. What are the best storage conditions?

A2: To ensure the long-term stability of aryl sulfonyl fluorides, they should be stored in a tightly sealed container in a cool, dry place, away from moisture and direct sunlight.[8] For particularly sensitive or volatile compounds, storage under an inert atmosphere (e.g., argon or nitrogen) in a refrigerator is recommended.

Q3: I am using an aryl sulfonyl fluoride as a covalent modifier for a protein. Which amino acid residues are likely to react?

A3: Aryl sulfonyl fluorides are known to react with several nucleophilic amino acid residues. They form stable adducts with tyrosine and lysine.[3] Reactions with serine and threonine are also possible.[9] While they can react with cysteine, the resulting adducts have been found to be unstable, making them generally unsuitable for durable covalent inhibition of cysteine residues.[3]

Q4: What are the primary safety concerns when working with aryl sulfonyl fluorides?

A4: Aryl sulfonyl fluorides can be harmful if inhaled, swallowed, or in contact with skin.[8] It is crucial to handle these compounds in a well-ventilated fume hood.[8] Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.[8] Some precursors, such as sulfuryl fluoride (SO2F2), are toxic gases that require specialized handling procedures.[10][11]

Q5: Can I purify my aryl sulfonyl fluoride using silica gel column chromatography?

A5: Yes, silica gel chromatography is a common method for purifying aryl sulfonyl fluorides. The choice of eluent depends on the polarity and volatility of the compound. For non-volatile compounds, mixtures of pentane and ethyl acetate are often used. For more volatile products, mixtures with MTBE or diethyl ether may be more suitable to prevent product loss during solvent removal.[12] It is important to note that some highly reactive sulfonyl fluorides might show some instability on silica gel, so it is advisable to perform the chromatography efficiently.

Section 3: Experimental Protocols & Data

Protocol 1: Synthesis of an Aryl Sulfonyl Fluoride from an Aryl Sulfonyl Chloride

This protocol describes a general procedure for the conversion of an aryl sulfonyl chloride to the corresponding fluoride using potassium bifluoride, which minimizes hydrolysis.[5]

Materials:

• Aryl sulfonyl chloride

• Potassium bifluoride (KHF2)

• Acetonitrile (anhydrous)

• Water

• Ethyl acetate

• Brine

Procedure:

• To a solution of the aryl sulfonyl chloride (1.0 eq) in acetonitrile, add potassium bifluoride (2.0-3.0 eq).

• Stir the reaction mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C).

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Once the reaction is complete, cool the mixture to room temperature and add water.

• Extract the product with ethyl acetate (3 x volumes).

• Wash the combined organic layers with water and then with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography or recrystallization as needed.

Data Summary: Factors Influencing Aryl Sulfonyl Fluoride Stability

The stability of the S-F bond is not uniform across all aryl sulfonyl fluorides. Both electronic and steric factors play a significant role.

Factor	Influence on S-F Bond Stability	Example	Reference
Electronic Effects	Electron-donating groups on the aryl ring generally increase stability towards nucleophilic attack.	A methoxy-substituted aryl sulfonyl fluoride is more stable than a nitro-substituted one.	[13][14][15][16]
Steric Effects	Increased steric hindrance around the sulfonyl fluoride group, such as ortho-substituents, can increase stability by shielding the sulfur atom from nucleophiles.	2,4,6-trisubstituted aryl sulfonyl fluorides exhibit higher in vitro metabolic stability.	[13][14][15][16]

Section 4: Visualizing Workflows and Concepts

Diagram 1: Troubleshooting Workflow for Low Yield in SuFEx Reactions

Caption: A decision tree for troubleshooting low-yielding SuFEx reactions.

Diagram 2: Common Fates of an Aryl Sulfonyl Chloride in a Fluorination Reaction

Caption: Possible products from the fluorination of an aryl sulfonyl chloride.

References

• Aberlin, M. E., & Bunton, C. A. (1968). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Molecular Pharmaceutics. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., et al. (2023). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. PubMed. [Link]

• King, A. T., Matesic, L., Keaveney, S. T., et al. (2023). An investigation into the in vitro metabolic stability of aryl sulfonyl fluorides for their application in medicinal chemistry and radiochemistry. Macquarie University Research Portal. [Link]

• ResearchGate. (2025). An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. ResearchGate. [Link]

• Nathubhai, A., et al. (2016). A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions. Organic & Biomolecular Chemistry. [Link]

• American Chemical Society. (2023). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions. YouTube. [Link]

• O'Hagan, D. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. PubMed. [Link]

• Aberlin, M. E., & Bunton, C. A. (1968). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry. [Link]

• Narayanan, A., & Jones, L. H. (2023). Sulfur(VI) fluorides as tools in biomolecular and medicinal chemistry. RSC Publishing. [Link]

• Li, S., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein Journal of Organic Chemistry. [Link]

• Sharpless, K. B., et al. (2023). Sulfur fluoride exchange. PMC - NIH. [Link]

• Wang, Y., et al. (2023). Green and efficient synthesis of pure β-sulfonyl aliphatic sulfonyl fluorides through simple filtration in aqueous media. Organic & Biomolecular Chemistry. [Link]

• Moses, J. E., et al. (n.d.). Sulfur Fluoride Exchange (SuFEx). Monash University. [Link]

• Bull, J. (2022). Not all sulfonyl fluorides were created equally - some have oxetanes. Nature Portfolio. [Link]

• Luisi, R., et al. (2024). A Practical Guide to SuFEx Chemistry: An Overview of S(VI)-SuFEx Linkers and their Reactivity. ResearchGate. [Link]

• Li, S., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Beilstein-Institut. [Link]

• Patel, T., et al. (2024). Streamlining SuFEx Inhibitor Development: A Unified Approach Using Orthogonal Sulfinate Protecting Groups. ChemRxiv. [Link]

• Baran, P. S., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]

Sources

• 1. Sulfur fluoride exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology [bldpharm.com]
• 3. A study of the reactivity of S(VI)–F containing warheads with nucleophilic amino-acid side chains under physiological conditions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Sulfonyl fluorides as targets and substrates in the development of new synthetic methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 6. mdpi.com [mdpi.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. keyorganics.net [keyorganics.net]
• 9. Sulfonyl Fluorides - Enamine [enamine.net]
• 10. chemicalbook.com [chemicalbook.com]
• 11. synquestlabs.com [synquestlabs.com]
• 12. youtube.com [youtube.com]
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• 14. pubs.acs.org [pubs.acs.org]
• 15. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchers.mq.edu.au [researchers.mq.edu.au]

Technical Support Center: Enhancing Selectivity of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride Probes

Introduction: The Reactivity-Selectivity Paradox

Welcome to the technical support hub for 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride . You are likely using this molecule as a reactive fragment or a "warhead" attached to a ligand to target specific protein residues (Tyrosine, Lysine, Serine, or Histidine) via Sulfur-Fluoride Exchange (SuFEx) chemistry.

The Core Challenge: The ortho-fluorine substituent on your benzene ring is an electron-withdrawing group (EWG).[1] While this enhances the electrophilicity of the sulfur center—making the probe more reactive than a standard benzenesulfonyl fluoride—it often leads to promiscuous labeling (high background).

This guide provides a rigorous, self-validating framework to tune this reactivity, ensuring your probe labels only the intended target based on "context-dependent" activation rather than inherent hyper-reactivity.[1]

Mechanism of Action & Selectivity Logic

To troubleshoot, you must understand the chemical causality.[1] Unlike other covalent warheads (e.g., acrylamides) that rely solely on nucleophilicity, sulfonyl fluorides are latent electrophiles .[1] They are stable in water and require a specific local environment to react.[1][2]

The "Context-Specific" Activation Model

For your probe to bond covalently, the target residue (e.g., Tyrosine) usually requires a neighboring basic residue (like Histidine or Lysine) to deprotonate it, or a hydrogen-bond donor (like the backbone amide) to activate the sulfonyl fluoride.

Figure 1: The SuFEx activation pathway.[1] Selectivity is achieved when the "Specific Reaction" rate (k_inact) significantly exceeds the "Off-Target" background rate.

Troubleshooting Guide: High Background & Low Selectivity

If your experiments show "smearing" on gels or widespread labeling in mass spec, follow this diagnostic workflow.

Diagnostic Decision Tree

Figure 2: Step-by-step logic for reducing off-target noise.

FAQ: Specific Operational Issues

Q1: My probe labels the entire proteome. How do I tune the window?

• The Cause: The ortho-fluorine makes the warhead too "hot" (reactive).[1] At pH 8.0+, surface lysines act as nucleophiles even without specific binding.[1]

• The Fix: Lower the pH to 6.0–6.5 .

  • Rationale: The pKa of surface Lysines is ~10.[1]5. At pH 6.5, they are protonated (NH3+) and non-nucleophilic.[1] However, a Tyrosine in a catalytic triad (pKa perturbed to ~6-7) will still react.[1] This "pH gating" is the most powerful tool for SuFEx selectivity [1].[1]

Q2: What is the optimal incubation time?

• Recommendation: Perform a time-course experiment (1h, 4h, 12h, 24h).

• Insight: SuFEx is slower than acrylamides.[1] However, specific labeling often plateaus at 4–6 hours, while non-specific labeling increases linearly with time.[1] Stop the reaction before the background catches up.

Q3: How do I prove the labeling is specific?

• Protocol: You must use a Competition Assay .[1]

  • Pre-incubate the protein lysate with a 10x excess of the non-fluorinated analog (or a known high-affinity non-covalent ligand) for 1 hour.[1]

  • Add your SuFEx probe.[1][3]

  • Result: If the band/signal disappears, the labeling is active-site driven.[1] If the signal remains, it is non-specific surface labeling.[1]

Quantitative Data & Validation Protocols

Table 1: Recommended Reaction Conditions for Selectivity

Parameter	Standard Condition (High Risk)	Optimized Condition (High Selectivity)	Mechanism of Improvement
Buffer pH	pH 8.0 (Tris/HEPES)	pH 6.5 (PBS/MES)	Protonates surface Lysines; targets activated Tyr/His.
Probe Conc.	100 μM - 1 mM	10 μM - 50 μM	Reduces collisional frequency with non-targets.[1]
Temp	37°C	4°C or 25°C	Kinetic control; slows non-catalyzed background rates.[1]
Quenching	None / Boil immediately	Acetone precip. or Desalt	Removes unreacted probe to prevent post-lysis labeling.[1]

Protocol: Mass Spectrometry Validation (Adduct ID)

To confirm you have modified the correct residue with 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride , look for the specific mass shift.[1]

• Calculate the Mass Shift:

  • Formula: C₇H₆F₂O₂S (Probe)[1]

  • Reaction: Loss of Fluoride (F⁻) from the sulfonyl group.[1]

  • Added Moiety: C₇H₆FO₂S[1]

  • Mass Shift (Delta): +173.00 Da (Monoisotopic).[1]

  • Note: The fluorine on the benzene ring remains attached.[1]

• Workflow:

  • Step 1: Incubate protein (10 μM) with probe (50 μM) in PBS (pH 7.[1]4) for 4 hours.

  • Step 2: Remove excess probe via Zeba Spin Desalting Columns (7K MWCO).[1]

  • Step 3: Digest with Trypsin (overnight).[1]

  • Step 4: Analyze via LC-MS/MS.[1][4][5][6]

  • Step 5: Search data for Variable Modification: +173.0049 Da on Tyr, Lys, Ser, His.[1]

Advanced Optimization: Structural Tuning

If the "2-Fluoro" variant remains too promiscuous despite pH optimization, you are witnessing intrinsic hyper-reactivity .[1] The ortho-fluorine inductively withdraws electron density from the sulfur, making it highly susceptible to attack.[1]

Structural Pivot Strategy:

• Move the Fluorine: Switch to 3-Fluoro (meta) or 4-Fluoro (para).[1] This reduces the inductive effect, lowering reactivity and requiring a tighter binding fit for reaction to occur [2].

• Remove the Fluorine: Use the parent 4-methylbenzene-1-sulfonyl fluoride .[1] It is less reactive and requires a very precise catalytic environment to bond, inherently increasing selectivity.[1]

References

• Jones, L. H., et al. (2015).[1] "Rational targeting of active-site tyrosine residues using sulfonyl fluoride probes." ACS Chemical Biology.[1] This paper establishes the foundational protocols for tuning pH to achieve tyrosine selectivity over lysine background.

• Narayanam, M. K., et al. (2020).[1] "Sulfur(VI) Fluoride Exchange (SuFEx) Chemistry in Chemical Biology." Chemical Society Reviews.[1] A comprehensive review on the reactivity trends of aryl sulfonyl fluorides and the effect of ring substituents on electrophilicity.

• Hymel, D., & Peterson, B. R. (2021).[1] "Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling." Angewandte Chemie. Discusses the comparative reactivity of sulfonyl fluorides versus other warheads in complex lysates.

Sources

• 1. Aliphatic Sulfonyl Fluorides for SuFEx Click Chemistry - Enamine [enamine.net]
• 2. Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry [html.rhhz.net]
• 3. Structure-based design and analysis of SuFEx chemical probes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Welcome to the technical support center for the synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions encountered during the scale-up of this important chemical intermediate. Our focus is on providing practical, field-proven insights grounded in robust scientific principles to ensure the successful and safe execution of your synthesis.

Troubleshooting Guide: Navigating Common Experimental Hurdles

Scaling up any chemical synthesis can introduce unforeseen challenges. This section addresses specific issues that may arise during the synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride, with a focus on the popular and efficient copper-free Sandmeyer-type reaction, which is often preferred for its operational simplicity and broad functional group tolerance.[1][2][3][4][5]

Issue 1: Low Yield of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Question: We are experiencing significantly lower yields of the desired sulfonyl fluoride upon scaling up the reaction from a lab-scale synthesis. What are the common causes and how can we optimize the reaction for better throughput?

Answer: Low yields on a larger scale can often be attributed to several factors, primarily related to the efficiency of the diazotization and the subsequent fluorosulfonylation steps.

Potential Causes & Optimization Strategies:

Cause	Explanation	Troubleshooting & Optimization Steps
Incomplete Diazotization	The formation of the aryldiazonium salt from 3-fluoro-4-methylaniline is a critical step. Incomplete reaction can lead to a lower concentration of the key intermediate, directly impacting the final product yield. Temperature control is crucial as diazonium salts can be unstable at higher temperatures.[6][7]	- Temperature Control: Maintain a strict temperature range of 0-5°C during the addition of the nitrosating agent (e.g., sodium nitrite). Use a reliable cooling bath and monitor the internal reaction temperature closely.[6] - Stoichiometry of Nitrite: Use a stoichiometric amount of sodium nitrite. An excess can lead to unwanted side reactions, while an insufficient amount will result in incomplete conversion of the starting amine.[6] - Acid Concentration: Ensure the aniline is fully dissolved and protonated by using a sufficient excess of a strong acid like HCl. This prevents the newly formed diazonium salt from coupling with unreacted aniline.[8][9]
Decomposition of Diazonium Salt	Aryldiazonium salts are thermally labile and can decompose, especially in the presence of trace metals or upon exposure to light. This decomposition pathway competes with the desired fluorosulfonylation reaction.	- Minimize Reaction Time: Proceed to the fluorosulfonylation step immediately after the diazotization is complete. Avoid storing the diazonium salt solution. - Use High-Purity Reagents: Ensure all reagents and solvents are of high purity to avoid catalytic decomposition by metal impurities.
Suboptimal Fluorosulfonylation Conditions	The conversion of the diazonium salt to the sulfonyl fluoride requires specific conditions for optimal efficiency.	- SO₂ Source: Sodium metabisulfite (Na₂S₂O₅) is a convenient and effective source of sulfur dioxide.[1][2][3][4][5] Ensure it is fully dissolved or well-suspended for consistent reaction. - Fluorine Source: Selectfluor® is a commonly used and effective fluorine source for this transformation.[1][2][3][4][5] - Reaction Temperature: The fluorosulfonylation step typically requires heating. An optimal temperature of around 70°C has been reported to give good yields.[2]

Issue 2: Formation of Impurities and Side Products

Question: Our final product is contaminated with significant impurities, making purification difficult. What are the likely side reactions, and how can we minimize them?

Answer: Impurity formation is a common challenge, often stemming from side reactions of the highly reactive diazonium salt intermediate.

Common Impurities & Mitigation Strategies:

Impurity	Formation Pathway	Mitigation Strategy
Phenolic Byproducts (e.g., 2-Fluoro-4-methylphenol)	Reaction of the diazonium salt with water. This is a common side reaction if the fluorosulfonylation is slow or inefficient.	- Anhydrous Conditions: While the initial diazotization is aqueous, minimizing excess water in the subsequent steps can be beneficial. - Efficient Fluorosulfonylation: Ensure the fluorosulfonylation reagents are present in sufficient concentration to react with the diazonium salt as it is formed.
Azo Coupling Products	The diazonium salt can couple with electron-rich aromatic compounds, including the starting aniline or phenolic byproducts.	- Maintain Low Temperature: Keep the temperature low during diazotization to suppress coupling reactions.[9] - Sufficient Acid: A proper excess of acid ensures that the starting amine is fully protonated and thus deactivated towards electrophilic attack by the diazonium salt.[8][9]
Tar Formation	Radical side reactions can lead to the formation of polymeric, tar-like substances, which can complicate workup and purification.	- Degas Solvents: Removing dissolved oxygen from solvents can help minimize radical-mediated side reactions. - Controlled Addition: Add the diazonium salt solution slowly to the fluorosulfonylation mixture to maintain a low instantaneous concentration of the reactive intermediate.

Workflow for Troubleshooting Low Yield and Impurity Formation

Caption: Troubleshooting Decision Tree for Synthesis Optimization.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Q1: What is the recommended synthetic route for a scalable synthesis of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride?

A1: For a scalable and efficient synthesis, a one-pot, copper-free Sandmeyer-type reaction starting from 3-fluoro-4-methylaniline is highly recommended.[1][2][3][4][5] This method involves the in situ diazotization of the aniline followed by fluorosulfonylation. It offers several advantages over traditional methods, such as avoiding the use of toxic copper catalysts and eliminating the need to isolate the potentially hazardous diazonium salt intermediate.[1][4]

General Reaction Pathway

Caption: Copper-Free Sandmeyer-Type Synthesis Pathway.

Q2: What are the critical safety precautions to consider when performing this synthesis on a larger scale?

A2: Safety is paramount, especially when dealing with diazotization reactions and sulfonyl fluorides.

• Diazonium Salt Hazards: Solid diazonium salts can be explosive and should not be isolated.[6] Always use them in solution and maintain the recommended low temperatures to prevent decomposition. Reactions should be conducted behind a blast shield, especially during scale-up.

• Gas Evolution: The diazotization reaction and the subsequent decomposition of the diazonium salt release nitrogen gas. Ensure the reaction vessel is adequately vented to prevent pressure buildup.[6]

• Corrosive Reagents: The synthesis involves strong acids (e.g., HCl) and potentially corrosive fluorine sources. Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat.[10] Conduct the reaction in a well-ventilated fume hood.[10]

• Sulfonyl Fluoride Handling: Sulfonyl fluorides can be reactive and should be handled with care. Avoid inhalation and skin contact.[11] Store the final product in a cool, dry, and well-ventilated area.[11]

Q3: How can I effectively purify the final product, 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride?

A3: Purification of the crude product is typically achieved through extraction followed by column chromatography or recrystallization.

• Workup: After the reaction is complete, the mixture is typically cooled and extracted with a suitable organic solvent like ethyl acetate or dichloromethane. The organic layer is then washed with water and brine to remove inorganic salts and water-soluble impurities.

• Column Chromatography: Silica gel column chromatography is an effective method for separating the desired sulfonyl fluoride from nonpolar impurities and colored byproducts. A gradient of ethyl acetate in hexane is a common eluent system.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent system (e.g., isopropyl ether, hexane/ethyl acetate) can be an efficient purification method, particularly for removing minor impurities.[12]

Q4: What are the best analytical techniques to monitor the reaction progress and characterize the final product?

A4: A combination of chromatographic and spectroscopic techniques is essential.

• Reaction Monitoring: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the consumption of the starting aniline. High-Performance Liquid Chromatography (HPLC) can provide more quantitative information on the reaction progress and the formation of byproducts.[13]

• Product Characterization:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are crucial for confirming the structure of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride. ¹⁹F NMR is particularly useful for confirming the presence of the sulfonyl fluoride group.[13][14]

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition and molecular weight of the final product.[14]

References

• Zhong, T., Pang, M.-K., Chen, Z.-D., Zhang, B., Weng, J., & Lu, G. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. Organic Letters, 22(8), 2941–2945. [Link]

• American Chemical Society. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. [Link]

• ACS Publications. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides | Organic Letters. [Link]

• ACS Publications. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides | Organic Letters. [Link]

• PubMed. (2020). Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides. [Link]

• MDPI. (2021). Synthetic Routes to Arylsulfonyl Fluorides. [Link]

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. (n.d.). [Link]

• ACS Publications. (2024). Green and Efficient Protocols for the Synthesis of Sulfonyl Fluorides Using Potassium Fluoride as the Sole Fluorine Source | ACS Sustainable Chemistry & Engineering. [Link]

• ScienceDaily. (2024). Novel green chemistry: A safe, low-cost, and eco-friendly conversion process for the synthesis of sulfonyl fluorides. [Link]

• ResearchGate. (n.d.). A) Scale‐up synthesis of sulfurimidoyl fluoride and sulfonimidoyl... [Link]

• NIH. (2019). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids - PMC. [Link]

• Preparation of Fluoroarenes in One-Pot Diazotization and Fluoro-Dediazoniation of Aminoarenes Using HF or HF. (n.d.). [Link]

• RSC Publishing. (n.d.). Facile synthesis of sulfonyl fluorides from sulfonic acids. [Link]

• ResearchGate. (n.d.). Common strategies for sulfonyl fluoride synthesis and the approach and reagents reported here. [Link]

• The Royal Society of Chemistry. (n.d.). Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. [Link]

• NJ.gov. (n.d.). Common Name: SULFURYL FLUORIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKP. [Link]

• MDPI. (2023). Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. [Link]

• ResearchGate. (n.d.). Reactive Chemical Hazards of Diazonium Salts. [Link]

• Lirias. (n.d.). Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonyl fluoride synthesis by fluorosulfonation. [Link]

• Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds - Working with Hazardous Chemicals. [Link]

• Questron Technologies. (n.d.). Top Precautions You Must Follow When Handling Corrosive Chemicals in the Lab. [Link]

• Google Patents. (n.d.).

• Organic Syntheses. (n.d.). fluoromethyl phenyl sulfone. [Link]

• YouTube. (2024). Lec4 - Diazotization Reactions. [Link]

• ACS Publications. (2015). Denitrification Combined with Diazotization of Anilines and the Synthesis of 4′-Chlorobiphenyl-2,5-diamine and 1-Chloro-4-iodobenzene | Organic Process Research & Development. [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2017). Coupling Reactions Involving Reactions of Aryldiazonium Salt: Part-V. Chemoselective Synthesis of 1-(Substituted-phenyl)-azo-naphthalen-2-ol. [Link]

Sources

• 1. Copper-free Sandmeyer-type Reaction for the Synthesis of Sulfonyl Fluorides [organic-chemistry.org]
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• 4. pubs.acs.org [pubs.acs.org]
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Reference Data & Comparative Studies

Technical Guide: Cross-Reactivity Profiling of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

Executive Summary: The "Goldilocks" Warhead

2-Fluoro-4-methylbenzene-1-sulfonyl fluoride represents a distinct class of "tunable" electrophiles within the Sulfur(VI) Fluoride Exchange (SuFEx) chemical space. Unlike traditional sulfonyl chlorides (highly unstable) or standard benzenesulfonyl fluorides (often kinetically slow), the introduction of the ortho-fluorine atom provides a critical electronic activation.

This guide profiles its performance as a covalent probe for Activity-Based Protein Profiling (ABPP). It serves as a bridge between the hyper-reactivity of PMSF and the latent reactivity of standard SuFEx agents, offering a unique window into tyrosine and lysine reactivity in non-catalytic pockets.

Chemical Logic: The Ortho-Fluoro Effect

To understand the profiling data, one must understand the probe's design. The 2-fluoro substituent is not merely structural; it is a functional "tuner."

• Inductive Activation (-I Effect): The fluorine atom at the ortho position exerts a strong electron-withdrawing inductive effect. This destabilizes the S-F bond slightly more than in the non-fluorinated analog (Tosyl fluoride), making the sulfur center more electrophilic ($ \delta+ $).

• The Result: Enhanced reaction kinetics with nucleophiles (Tyr-OH, Lys-NH2) without sacrificing the aqueous stability required for proteomic workflows.

Mechanistic Pathway (SuFEx)

Figure 1: Mechanism of SuFEx-mediated protein labeling.[1][2] The reaction is often driven by the local protein microenvironment (e.g., adjacent basic residues) rather than intrinsic solvent reactivity.

Comparative Profiling: Performance Metrics

This section compares the subject probe against the industry standards: PMSF (Serine protease inhibitor) and Tosyl Fluoride (Standard SuFEx probe).

Table 1: Physicochemical & Reactivity Profile

Feature	2-Fluoro-4-methylbenzene-1-sulfonyl fluoride	Tosyl Fluoride (p-Toluenesulfonyl fluoride)	PMSF (Phenylmethylsulfonyl fluoride)
Primary Target	Tyrosine , Lysine, Histidine (Context-dependent)	Lysine, Tyrosine (Low reactivity)	Serine (Active site)
Electrophilicity	High (Activated by o-F)	Moderate	High
Aqueous Stability	High (>24h in PBS, pH 7.4)	Very High (>48h in PBS)	Low (t½ ~ 1h in pH 7.5)
Selectivity Type	Microenvironment-driven (SuFEx)	Promiscuous (at high conc/temp)	Mechanism-based (Enzymatic)
Labeling Yield	High (Fast kinetics)	Low (Slow kinetics)	Variable (Rapid hydrolysis competes)
Key Application	Ligandability Profiling (Cryptic pockets)	Polymer chemistry / Linkers	Protease Inhibition

Deep Dive: Cross-Reactivity Analysis

1. vs. PMSF (The Stability Gap)

PMSF is a "suicide inhibitor" specifically for serine hydrolases. However, its rapid hydrolysis in water generates false negatives in proteomic screens.

• The Advantage: The 2-Fluoro probe is stable in aqueous buffers. It does not hydrolyze significantly during the incubation period (1-4 hours), ensuring that the concentration of the active warhead remains constant. This allows for the labeling of slow-reacting, non-catalytic residues that PMSF misses.

2. vs. Tosyl Fluoride (The Reactivity Gap)

Tosyl fluoride (lacking the ortho-fluorine) often requires elevated temperatures or specific catalysts to react efficiently.

• The Advantage: The 2-Fluoro probe exhibits superior kinetic selectivity. It labels functional tyrosines and lysines at room temperature, providing a higher density of probe-modified peptides in LC-MS/MS analysis without requiring harsh conditions that denature the proteome.

Experimental Protocol: Gel-Based & MS-Based Profiling

Objective: To profile the proteome-wide reactivity of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride using a "Click-Chemistry" enabled workflow.

Workflow Diagram

Figure 2: Activity-Based Protein Profiling (ABPP) workflow utilizing the stability of the SuFEx warhead.

Detailed Methodology

Step 1: Probe Incubation

• Preparation: Dissolve 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride in DMSO to create a 50 mM stock.

• Reaction: Dilute proteome lysate (1 mg/mL) in PBS. Add the probe to a final concentration of 50–100 µM .

• Control: Run a parallel sample with Tosyl Fluoride (negative control for o-F activation) and DMSO only .

• Incubation: Incubate for 60 minutes at 25°C . Note: Unlike PMSF, there is no need to rush this step due to hydrolysis.

Step 2: Click Chemistry (CuAAC)

Since the sulfonyl fluoride probe itself is not fluorescent, a reporter tag must be attached via an alkyne handle (assuming an alkyne-analog is used) or a post-labeling "click" step if the probe was designed with a secondary handle. Standard practice for profiling involves using an alkyne-tagged version of the probe.

• Cocktail: Add Azide-Biotin (100 µM), TCEP (1 mM), TBTA (100 µM), and CuSO4 (1 mM).

• Time: React for 1 hour at room temperature.

Step 3: Analysis (LC-MS/MS)

• Precipitation: Precipitate proteins (MeOH/CHCl3) to remove excess probe.

• Enrichment: Solubilize in 1% SDS, dilute to 0.2%, and incubate with Streptavidin-agarose beads.

• Digestion: On-bead digestion with Trypsin.

• Identification: Analyze peptides via LC-MS/MS. Look for mass shifts corresponding to the sulfonyl adduct on Tyr and Lys residues.

Critical Interpretation of Results

When analyzing data from this probe, apply the following interpretative filters:

• The "Tyrosine Bias": While SuFEx can label Lysines, the 2-Fluoro probe shows a distinct preference for Tyrosines in positively charged microenvironments (e.g., near Arg/Lys residues that lower the pKa of the Tyr-OH).

• Distinguishing Specificity:

  • True Hit: A protein labeled by the 2-Fluoro probe but not by the Tosyl analog. This indicates the residue requires the specific electronic activation of the ortho-fluorine to react, suggesting a "tunable" pocket.

  • Promiscuous Hit: Labeled by both probes equally. Likely a highly solvent-exposed or hyper-reactive residue.

References

• Sharpless, K. B., et al. (2014). "Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry." Angewandte Chemie International Edition. [Link]

• Kelly, J. W., et al. (2018). "Inverse Drug Discovery for Covalent Proteins." Nature Chemical Biology. [Link]

• Jones, L. H. (2023). "Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools." ACS Chemical Biology. [Link]

• Cravatt, B. F., et al. (2013). "Chemical Proteomics with Sulfonyl Fluoride Probes Reveals Selective Labeling of Functional Tyrosines in Glutathione Transferases."[2][3] Chemistry & Biology. [Link]

• Patterson, A. W., et al. (2021). "Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry." CCS Chemistry. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride

As researchers and scientists at the forefront of drug development, our work inherently involves handling a diverse array of reactive chemical agents. Among these, sulfonyl fluorides like 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride represent a class of compounds prized for their unique reactivity, yet demanding of our utmost respect regarding their handling and disposal. This guide moves beyond mere procedural lists to provide a comprehensive, scientifically grounded framework for the safe deactivation and disposal of this compound, ensuring the safety of laboratory personnel and the preservation of our environment.

Hazard Profile: Understanding the "Why" Behind the Precautions

2-Fluoro-4-methylbenzene-1-sulfonyl fluoride is classified as a corrosive substance. Safety Data Sheets for analogous compounds, such as 2-fluorobenzenesulfonyl fluoride and other sulfonyl halides, indicate that it causes severe skin burns and eye damage.[1][2][3] The primary hazard stems from its reactivity, particularly with water and other nucleophiles.

Upon contact with moisture, sulfonyl fluorides can hydrolyze, releasing hydrofluoric acid (HF) and the corresponding sulfonic acid. This reaction is the root cause of its corrosive nature. While sulfonyl fluorides are generally more resistant to hydrolysis than their chloride counterparts, the reaction still presents a significant hazard, and conditions must be controlled.[4][5][6] Therefore, all handling and disposal procedures are designed to manage this reactivity in a controlled manner, preventing accidental and harmful exposures.

Personal Protective Equipment (PPE): Your First Line of Defense

Before beginning any work with 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride, a thorough assessment of personal protective equipment is mandatory. Standard laboratory attire is insufficient. The following table outlines the minimum required PPE.

PPE Category	Specification	Rationale
Hand Protection	Heavy-duty, chemical-resistant gloves (e.g., Butyl rubber or laminate film). A double layer of nitrile gloves may offer temporary splash protection but is not suitable for prolonged contact.	Sulfonyl fluorides and their hydrolysis products (especially HF) can penetrate standard nitrile gloves.[7] Chemical resistance must be verified.
Eye Protection	Tightly fitting chemical safety goggles and a full-face shield.	Protects against splashes of the corrosive liquid and potential release of acidic vapors during handling and neutralization.[8]
Body Protection	A flame-retardant laboratory coat, supplemented with a chemical-resistant apron.	Provides a barrier against accidental spills and splashes of the corrosive material.[1][8]
Respiratory Protection	All handling of the pure compound and its neutralization must be conducted within a certified chemical fume hood.	To prevent inhalation of corrosive vapors or aerosols.[9][10]

Disposal Protocol: A Step-by-Step Guide to Deactivation

The guiding principle for the disposal of reactive reagents like sulfonyl fluorides is deactivation prior to disposal .[11] This involves converting the hazardous, reactive compound into a less hazardous, more stable substance. The preferred method is a controlled hydrolysis or reaction with a suitable nucleophile. The following protocol is designed for small quantities (typically <10 g) of residual material.

Step 1: Preparation and Pre-cooling

• Work Area Setup: Ensure the chemical fume hood is clean, uncluttered, and functioning correctly. Have a spill kit rated for corrosive materials readily accessible.

• Prepare Quenching Solution: In a suitably sized flask or beaker (at least 10 times the volume of the sulfonyl fluoride to be quenched), prepare a 1 M to 2 M solution of sodium hydroxide or sodium carbonate in water.

• Pre-cool: Place the quenching solution in an ice bath and allow it to cool to 0-5 °C. This is critical to moderate the rate of the exothermic hydrolysis reaction.

Step 2: Controlled Addition and Quenching

• Slow Addition: Using a pipette or dropping funnel, add the 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride dropwise to the cold, stirring quenching solution. Never add water or base to the sulfonyl fluoride , as this can cause a violent, uncontrolled reaction.

• Maintain Temperature: Monitor the temperature of the reaction mixture. If it rises above 20 °C, pause the addition until the solution cools.

• Stirring: Continue to stir the mixture vigorously throughout the addition and for at least 1-2 hours after the addition is complete to ensure the reaction goes to completion.

Step 3: Neutralization and Verification

• pH Check: Once the reaction is complete, remove the flask from the ice bath and allow it to warm to room temperature. Check the pH of the solution using pH paper or a calibrated pH meter.

• Adjust pH: The solution should be basic. If it is acidic or neutral, slowly add more of the basic solution until the pH is stable in the range of 9-11. This ensures all acidic byproducts have been neutralized.

Step 4: Final Disposal

• Waste Characterization: The resulting aqueous solution contains sodium fluoride, sodium 2-fluoro-4-methylbenzenesulfonate, and excess base. This is still considered chemical waste.

• Containerization: Transfer the neutralized solution to a properly labeled hazardous waste container. The label must clearly state the contents and be marked as "Hazardous Waste."[12][13][14]

• Institutional Disposal: Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.[15] Do not pour the neutralized solution down the drain unless explicitly permitted by local regulations and your EHS office.[11][12]

The Chemistry of Deactivation

The disposal protocol relies on a fundamental chemical transformation: nucleophilic acyl substitution at the sulfur atom. The highly electronegative fluorine and oxygen atoms make the sulfur atom electrophilic and susceptible to attack by nucleophiles.

In our protocol, the hydroxide ion (OH⁻) from the sodium hydroxide solution acts as the nucleophile. It attacks the sulfur atom, leading to the displacement of the fluoride ion. This reaction converts the reactive sulfonyl fluoride into the much more stable and less hazardous sulfonate salt.

Reaction: CH₃-C₆H₃(F)-SO₂F + 2 NaOH → CH₃-C₆H₃(F)-SO₃Na + NaF + H₂O

This process effectively "disarms" the compound, mitigating the primary hazards associated with its reactivity and corrosivity.[16][17]

Disposal Decision Workflow

The following diagram outlines the logical steps and decision points for the safe management and disposal of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride waste.

Caption: Decision workflow for disposal of 2-Fluoro-4-methylbenzene-1-sulfonyl fluoride.

Conclusion: A Culture of Safety

Proper chemical disposal is not an afterthought; it is an integral part of the experimental process. By understanding the chemical principles behind the hazards and the deactivation procedures, we, as laboratory professionals, can ensure that our innovative work is conducted safely and responsibly. Adherence to these protocols, in conjunction with your institution's specific guidelines, is paramount to fostering a robust culture of safety.

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• Chemical Resistance Guide: The Importance Of Nitrile Gloves . AIBON SAFETY. Available from: [Link]

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• Nitrile Gloves Chemical Resistance Guide . Bergamot. Available from: [Link]

• Nitrile Glove Chemical-Compatibility Reference. (Source document appears to be an internal university safety poster, specific URL unavailable).

• How to Ensure Safe Chemical Waste Disposal in Laboratories . Daniels Health. Available from: [Link]

• OSHA Compliance For Laboratories . US Bio-Clean. Available from: [Link]

• The Chemistry of Sulfonyl Fluorides: SF5 and/or SO2F Containing Compounds as Precursors to Sulfonic Acids . Portland State University. Available from: [Link]

• Synthetic Routes to Arylsulfonyl Fluorides . MDPI. Available from: [Link]

• The Laboratory Standard . University of Tennessee Health Science Center. Available from: [Link]

• Laboratory Safety Guidance . Occupational Safety and Health Administration (OSHA). Available from: [Link]

• OSHA Laboratory Standard . National Center for Biotechnology Information (NCBI). Available from: [Link]

• Aberlin, M. E. & Bunton, C. A. Spontaneous hydrolysis of sulfonyl fluorides. J. Org. Chem. 35, 1825–1828 (1970). Available from: [Link]

• The Chemistry of Sulfonyl Fluorides: SF5 and/or SO2F Containing Compounds as Precursors to Sulfonic Acids . PDXScholar. Available from: [Link]

• Sulfonyl fluorides as targets and substrates in the development of new synthetic methods . Nature. Available from: [Link]

• Product Stewardship Summary Specialty Organosulfur Products. (Source document appears to be an industry summary, specific URL unavailable).

• Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry . Beilstein Journal of Organic Chemistry. Available from: [Link]

• Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids . ResearchGate. Available from: [Link]

• Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation . Nature Communications. Available from: [Link]

• Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride . Journal of the American Chemical Society. Available from: [Link]

• Procedures for the Laboratory-Scale Treatment of Surplus and Waste Chemicals . EPFL. Available from: [Link]

• 2-Fluoro-4-methylbenzene-1-sulfonyl chloride. Riello UPS. (Note: This appears to be a product listing, not a primary safety source).

• Working with Hazardous Chemicals . Organic Syntheses. Available from: [Link]

• Safety Data Sheet - 5-Fluoro-2-methylbenzene-1-sulfonyl chloride . Fisher Scientific. Available from: [Link]

• Safety Data Sheet - Sulfur . Hess Corporation. Available from: [Link]

• Determination of perfluoroalkyl sulfonyl fluorides in environmental water and soil around an abandoned manufactory . ResearchGate. Available from: [Link]

• Waste Disposal Manual . University of Louisville. Available from: [Link]

• How to Safely Dispose of Laboratory Waste? . Stericycle UK. Available from: [Link]

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